Cas no 340188-43-4 (methyl 3-(adamantan-1-yl)-3-aminopropanoate)

• Product Name: methyl 3-(adamantan-1-yl)-3-aminopropanoate
• CAS No: 340188-43-4
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 6575187
• PubChem ID: 10776272
• Update Time: 2025-08-01

methyl 3-(adamantan-1-yl)-3-aminopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(adamantan-1-yl)-3-aminopropanoate
• 340188-43-4
• EN300-1068948
• methyl 3-(1-adamantyl)-3-aminopropanoate

• Inchi： 1S/C14H23NO2/c1-17-13(16)5-12(15)14-6-9-2-10(7-14)4-11(3-9)8-14/h9-12H,2-8,15H2,1H3
• InChI Key： HCDHLYWYYXBBKU-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C12CC3CC(CC(C3)C1)C2)N)=O

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-(adamantan-1-yl)-3-aminopropanoate

Exploring Methyl 3-(Adamantan-1-yl)-3-aminopropanoate (CAS 340188-43-4): Properties, Applications, and Innovations

The compound methyl 3-(adamantan-1-yl)-3-aminopropanoate (CAS 340188-43-4) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, materials science, and biotechnology. This adamantane-derived ester combines the rigid, cage-like structure of adamantane with a functionalized propanoate moiety, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug design, particularly for targeting central nervous system (CNS) disorders, where adamantane derivatives have shown promise.

One of the most searched questions about this compound revolves around its synthetic pathways and purity optimization. The synthesis of methyl 3-(adamantan-1-yl)-3-aminopropanoate typically involves the reaction of adamantane-1-carboxylic acid derivatives with methyl acrylate, followed by aminolysis. Recent advancements in green chemistry have led to more sustainable methods, such as catalytic amidation and solvent-free reactions, aligning with the growing demand for eco-friendly synthesis in the chemical industry.

In the context of drug discovery, this compound’s adamantane core is of particular interest. Adamantane derivatives are known for their ability to enhance bioavailability and blood-brain barrier penetration, making them valuable in developing treatments for neurodegenerative diseases like Alzheimer’s and Parkinson’s. For instance, the amino ester functionality in CAS 340188-43-4 allows for further derivatization into prodrugs or active pharmaceutical ingredients (APIs), addressing the need for targeted drug delivery systems.

Beyond pharmaceuticals, methyl 3-(adamantan-1-yl)-3-aminopropanoate has potential applications in advanced materials. Its rigid structure can impart thermal stability and mechanical strength to polymers, a topic frequently searched by material scientists. Additionally, its hydrogen-bonding capacity makes it a candidate for designing supramolecular assemblies, which are pivotal in nanotechnology and sensor development.

From a commercial perspective, the demand for high-purity CAS 340188-43-4 is rising, driven by its utility in high-value chemical synthesis. Suppliers and manufacturers emphasize batch-to-batch consistency and regulatory compliance, particularly for pharmaceutical-grade material. Analytical techniques like HPLC and NMR are critical for quality control, ensuring the compound meets stringent industry standards.

In summary, methyl 3-(adamantan-1-yl)-3-aminopropanoate (CAS 340188-43-4) represents a fascinating intersection of chemistry and innovation. Its applications span drug development, material science, and sustainable synthesis, making it a compound of enduring relevance. As research continues to uncover new uses, its role in addressing global challenges—from neurodegenerative diseases to smart materials—will likely expand, solidifying its place in the scientific and industrial landscape.